Cas no 1554536-64-9 (3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carboximidamide)

• Product Name: 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carboximidamide
• CAS No: 1554536-64-9
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5871719
• PubChem ID: 112712865
• Update Time: 2025-10-08

3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carboximidamide
• 1554536-64-9
• EN300-1461079

• Inchi： 1S/C10H18N4/c1-4-8(5-2)14-6-9(10(11)12)7(3)13-14/h6,8H,4-5H2,1-3H3,(H3,11,12)
• InChI Key： VQGOYMNAGUPTDF-UHFFFAOYSA-N
• SMILES： N1(C=C(C(=N)N)C(C)=N1)C(CC)CC

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carboximidamide

3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carboximidamide: A Comprehensive Overview

The compound 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carboximidamide, identified by the CAS number 1554536-64-9, is a structurally unique organic compound with potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which have gained significant attention in recent years due to their versatile chemical properties and biological activities. The molecular structure of this compound features a pyrazole ring, a methyl group, and a pentan-3-yl substituent, along with a carboximidamide functional group. These structural elements contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and material science. The pyrazole ring is known for its aromaticity and ability to form hydrogen bonds, making it a valuable component in designing bioactive molecules. The presence of the methyl group and pentan-3-yl substituent introduces steric and electronic effects that can modulate the compound's interactions with biological targets or influence its physical properties. Additionally, the carboximidamide group adds versatility to the molecule, enabling it to participate in various chemical reactions or serve as a binding site for other molecules.

In terms of synthesis, researchers have explored several methods to efficiently construct this compound. One approach involves the condensation of an appropriate imine with a pyrazole derivative under specific reaction conditions. This method leverages the nucleophilic properties of the pyrazole ring to facilitate bond formation. Another strategy utilizes click chemistry principles, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), to assemble the molecule with high precision. These synthetic routes not only enhance the yield but also ensure the purity of the final product, which is crucial for downstream applications.

The biological activity of 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carboximidamide has been a focal point of recent investigations. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies suggest that this compound may modulate the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. Such findings open up possibilities for its use in developing novel therapeutic agents targeting diseases associated with dysregulated epigenetic mechanisms.

Beyond biology, this compound has shown promise in materials science applications. Its ability to form stable coordination complexes with metal ions makes it a candidate for designing metallopolymers or catalysts. Researchers have explored its use as a ligand in transition metal catalysis, where it exhibits high stability and selectivity under reaction conditions. Furthermore, its thermal stability and mechanical properties make it suitable for applications in high-performance materials.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. Preliminary results indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that it may not persist excessively in natural environments. However, further research is needed to fully understand its environmental fate and potential risks.

The development of analytical methods for accurately determining the concentration of this compound has also been an area of interest. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been optimized for its quantification in complex matrices. These advancements are critical for ensuring quality control during synthesis and for monitoring its levels in biological systems during preclinical studies.

In conclusion, 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carboximidamide represents a versatile compound with diverse potential applications across multiple disciplines. Its unique structure endows it with properties that make it valuable for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.